Cas no 2227849-37-6 (rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropylmethanamine
• CAS No: 2227849-37-6
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 6520224
• PubChem ID: 165964720
• Update Time: 2025-06-15

rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropylmethanamine
• 2227849-37-6
• rac-[(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropyl]methanamine
• EN300-1789867

• Inchi： 1S/C10H16N2/c1-10(2)8(5-11)9(10)7-3-4-12-6-7/h3-4,6,8-9,12H,5,11H2,1-2H3/t8-,9-/m0/s1
• InChI Key： CWYSWGGYLPHEJM-IUCAKERBSA-N
• SMILES： NC[C@H]1[C@H](C2C=CNC=2)C1(C)C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.8Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropylmethanamine (CAS No. 2227849-37-6)

The compound rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropylmethanamine (CAS No. 2227849-37-6) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its distinctive cyclopropylmethanamine backbone, coupled with a pyrrole substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets in a selective manner.

One of the most intriguing aspects of rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropylmethanamine is its stereochemistry. The (1R,3R) configuration plays a critical role in its biological activity, as enantiopure compounds often exhibit different pharmacological profiles. This has led to increased demand for chiral separation techniques and synthetic methodologies to produce high-purity enantiomers. The presence of the 2,2-dimethyl group further enhances the compound's stability, making it suitable for long-term storage and formulation studies.

In recent years, the scientific community has explored the potential of rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropylmethanamine in addressing unmet medical needs. For instance, its pyrrole moiety is known to participate in hydrogen bonding and π-π stacking interactions, which are crucial for drug-receptor binding. This has sparked interest in its application for neurodegenerative diseases, where modulating specific neural pathways is essential. Additionally, its cyclopropylmethanamine core is being investigated for its role in improving blood-brain barrier penetration, a key challenge in CNS drug development.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropylmethanamine (CAS No. 2227849-37-6) involves multi-step organic transformations, often requiring advanced catalytic systems. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically enriched forms, which are critical for preclinical and clinical studies. Researchers are also focusing on green chemistry approaches to minimize environmental impact, aligning with global sustainability goals.

From a commercial perspective, rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropylmethanamine is gaining traction as a high-value intermediate. Pharmaceutical companies are investing in scalable production methods to meet the growing demand. Its versatility extends beyond therapeutics, with potential applications in agrochemicals and material science. The compound's unique structure offers opportunities for patent protection, making it an attractive asset for innovation-driven enterprises.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropylmethanamine (CAS No. 2227849-37-6) represents a fascinating area of research with broad implications. Its combination of structural features, biological relevance, and synthetic accessibility positions it as a molecule of significant interest. As scientific understanding deepens, its applications are likely to expand, offering new solutions to complex challenges in health and technology.